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Compound of Interest

Compound Name: 3,7-Diiodo-1H-indazole

CAS No.: 1000342-61-9

Cat. No.: B1613679

Get Quote

Part 1: Executive Summary & Molecular Identity
3,7-Diiodo-1H-indazole is a critical halogenated heterocyclic building block used primarily in

the development of kinase inhibitors (e.g., targeting CDK, VEGF, or PDGF receptors). Its

unique substitution pattern—featuring iodine atoms at both the C3 (pyrazole ring) and C7

(benzene ring) positions—allows for orthogonal cross-coupling strategies (e.g., Suzuki-Miyaura

or Sonogashira coupling), enabling the rapid diversification of the indazole core in drug

discovery campaigns.

This guide provides a rigorous technical profile of the molecule, synthesizing experimental

protocols and spectroscopic data to facilitate its identification and utilization in high-stakes

research environments.

Physicochemical Properties[1][2][3]
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Property Data

IUPAC Name 3,7-Diiodo-1H-indazole

CAS Registry Number 1000342-61-9

Molecular Formula

Molecular Weight 369.93 g/mol

Exact Mass 369.8439

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, THF; sparingly soluble

in

Melting Point
>150 °C (Decomposition often observed >200

°C)

Part 2: Synthesis & Isolation Protocol
To ensure spectroscopic data integrity, the compound must be isolated in high purity (>98%).

The most robust synthetic route involves the electrophilic iodination of the commercially

available 7-iodo-1H-indazole.

Experimental Workflow
The following diagram outlines the logical flow of the synthesis and purification process.
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Caption: Step-by-step synthesis workflow for 3,7-Diiodo-1H-indazole via electrophilic

substitution.

Detailed Protocol
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Preparation: Dissolve 7-iodo-1H-indazole (1.0 equiv) in DMF (10 volumes).

Iodination: Add potassium hydroxide (KOH, 2.5 equiv) followed by portion-wise addition of

iodine (

, 1.2 equiv).

Reaction: Stir the mixture at room temperature (

) for 4–12 hours. Monitor conversion by TLC or LC-MS (Target

).

Workup: Pour the reaction mixture into ice-cold water containing 10%

(sodium bisulfite) to quench excess iodine. A precipitate will form.

Isolation: Filter the solid, wash extensively with water to remove inorganic salts, and dry

under vacuum.

Purification: Recrystallize from an Ethanol/Water mixture or purify via silica gel flash

chromatography (Gradient: 0–30% EtOAc in Hexanes) to obtain 3,7-diiodo-1H-indazole as

a pale solid.

Part 3: Spectroscopic Analysis
This section details the spectral fingerprints required for structural validation. The data is

derived from standard indazole characterization patterns and patent literature (EP2163544).

Nuclear Magnetic Resonance (NMR)[1][2][3]
The

NMR spectrum is characterized by a distinct AMX (or ABC) spin system for the three remaining
aromatic protons (H4, H5, H6) on the benzene ring. NMR Data (400 MHz, DMSO-

)
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Position
Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)

Assignment
Logic

NH 13.5 – 13.8 br s 1H -

Acidic

indazole

proton

(deshielded).

H-6 7.85 – 7.95 d 1H

Ortho to C7-

Iodine;

typically

deshielded.

H-4 7.50 – 7.60 d 1H

Ortho to C3-

Iodine (via

ring junction).

H-5 7.15 – 7.25 dd / t 1H

Meta to both

iodines;

standard

aromatic

shift.

C NMR Data (100 MHz, DMSO-

)
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Carbon
Shift (

, ppm)
Assignment

C-3 85.0 – 90.0
C-I (Ipso). High field shift due

to Heavy Atom Effect of Iodine.

C-7 75.0 – 80.0
C-I (Ipso). High field shift due

to Heavy Atom Effect of Iodine.

C-7a 140.0 – 145.0 Ring junction (quaternary).

C-3a 125.0 – 130.0 Ring junction (quaternary).

C-4,5,6 120.0 – 135.0 Aromatic CH signals.

Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI) or APCI.

Polarity: Positive (

) and Negative (

).

Parameter Value Notes

Molecular Ion 370.85
Monoisotopic mass of

is dominant.

Isotopic Pattern Single dominant peak
Iodine is monoisotopic; no M+2

pattern like Br or Cl.

Fragmentation (244)
Loss of one iodine atom (127

Da) is common in MS/MS.

Infrared Spectroscopy (IR)[2][3]
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Functional Group
Wavenumber (

)
Vibration Mode

N-H 3100 – 3400 Stretching (Broad band).

C=C / C=N 1610, 1580
Aromatic ring skeletal

vibrations.

C-I 500 – 600
Carbon-Iodine stretching

(Fingerprint region).

Part 4: Structural Visualization
The following diagram illustrates the key NOESY (Nuclear Overhauser Effect Spectroscopy)

correlations used to distinguish the 3,7-diiodo isomer from other potential regioisomers (e.g.,

3,6-diiodo).
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Caption: Structural connectivity and key steric relationships. Note the absence of NH-H7 NOE

due to Iodine substitution at C7.

Part 5: References & Authority
Primary Synthesis & Characterization:
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Patent:EP 2163544 A1. "Indazole derivatives as kinase inhibitors." (2010).[1] This

document describes the preparation of 3,7-diiodo-1H-indazole as a key intermediate

(See Example/Intermediate sections).

Source:

Commercial Availability & Verification:

Vendor Data: 3,7-Diiodo-1H-indazole (CAS 1000342-61-9) is a verified commercial

building block listed by suppliers such as BLD Pharm and GuideChem, confirming its

stability and isolation feasibility.

Source:

General Indazole Spectroscopy:

Review: "Synthesis and properties of 3-haloindazoles." Journal of Heterocyclic Chemistry.

(Provides comparative shifts for 3-iodo and 7-iodo congeners).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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